Cas no 1416372-67-2 (5-Fluoro-2-methylpyrimidin-4-amine)

• Product Name: 5-Fluoro-2-methylpyrimidin-4-amine
• CAS No: 1416372-67-2
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD23099431
• CID: 1029491
• PubChem ID: 23381199
• Update Time: 2025-08-05

5-Fluoro-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylpyrimidin-4-amine
• 5-Fluoro-2-methyl-pyrimidin-4-ylamine
• STL556810
• BBL103001
• 4-Pyrimidinamine, 5-fluoro-2-methyl-
• AK135356
• SB57407
• CS-0158095
• MFCD23099431
• DTXSID20633495
• DS-4967
• 1416372-67-2
• AKOS016845894
• AMY096
• DB-349902
• C72634
• A852014
• SCHEMBL16479904

• MDL： MFCD23099431
• Inchi： 1S/C5H6FN3/c1-3-8-2-4(6)5(7)9-3/h2H,1H3,(H2,7,8,9)
• InChI Key： QGOGAEOIYYTKRM-UHFFFAOYSA-N
• SMILES： FC1C=NC(C)=NC=1N

Computed Properties

• Exact Mass: 127.05457537g/mol
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.2±20.0 ºC (760 Torr),
• Flash Point: 80.3±21.8 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),

5-Fluoro-2-methylpyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-2-methylpyrimidin-4-amine

Introduction to 5-Fluoro-2-methylpyrimidin-4-amine (CAS No. 1416372-67-2)

5-Fluoro-2-methylpyrimidin-4-amine is a heterocyclic organic compound belonging to the pyrimidine class, characterized by its fluorine substituent and amine functional group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1416372-67-2, has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. The presence of a fluorine atom at the 5-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrimidine core is a fundamental motif in many bioactive molecules, particularly in nucleoside analogs and antiviral agents. The introduction of fluorine into this core structure often enhances metabolic stability, binding affinity, and pharmacokinetic properties, which are critical factors in drug design. In recent years, 5-Fluoro-2-methylpyrimidin-4-amine has been explored as a key intermediate in synthesizing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 5-Fluoro-2-methylpyrimidin-4-amine is its role in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Pyrimidine derivatives have shown promise in modulating pathways such as glycolysis and the pentose phosphate pathway, which are often dysregulated in tumor cells. Preclinical studies have demonstrated that compounds structurally related to 5-Fluoro-2-methylpyrimidin-4-amine can inhibit key enzymes like hexokinase and phosphoglycerate dehydrogenase, thereby disrupting energy metabolism in cancer cells.

Moreover, the fluorine atom in 5-Fluoro-2-methylpyrimidin-4-amine contributes to its potential as an anticancer agent by improving binding interactions with target proteins. Fluorinated pyrimidines have been reported to exhibit higher affinity for enzymes such as thymidylate synthase, a critical enzyme in DNA synthesis. This enhanced binding affinity can lead to more effective inhibition of tumor growth and proliferation. Recent advances in computational chemistry have also facilitated the design of derivatives of 5-Fluoro-2-methylpyrimidin-4-amine with improved pharmacological profiles through structure-based drug design approaches.

The pharmaceutical industry has been particularly interested in leveraging 5-Fluoro-2-methylpyrimidin-4-amine for the development of antiviral medications. The structural features of this compound make it a suitable candidate for inhibiting viral polymerases and other essential viral enzymes. For instance, modifications at the 4-amino position can enhance interactions with viral proteases, while the fluorine substituent can improve resistance to enzymatic degradation. Several research groups have reported promising results using analogs of 5-Fluoro-2-methylpyrimidin-4-am ine in vitro against various RNA viruses, including those responsible for emerging infectious diseases.

In addition to its applications in oncology and virology, 5-fluoro -2-methylpyrimidin -4 -amine has shown potential in addressing inflammatory diseases. Pyrimidine derivatives are known to modulate inflammatory pathways by interacting with receptors and enzymes involved in immune responses. Studies have indicated that compounds structurally related to 5-fluoro -2 -methylpy rimidin -4 -amine can inhibit nuclear factor kappa B (NFκB) signaling, a central regulator of inflammation. By targeting NFκB, these derivatives may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-fluoro -2 -methylpy rimidin -4 -amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between fluorinated malonates or acetoacetates with amidine precursors, followed by functional group transformations such as methylation and fluorination. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

Quality control and analytical characterization of 5-fluoro -2 -methylpy rimidin -4 -amine are critical to ensure its suitability for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent pharmacopeial standards.

The future prospects for 5-fluoro -2 -methylpy rimidin -4 -amine are promising, with ongoing research exploring its potential applications in areas such as neurodegenerative diseases and antibiotic resistance. The ability to modify its core structure allows for the creation of libraries of derivatives with tailored biological activities. High-throughput screening technologies combined with machine learning algorithms are being used to accelerate the discovery process.

In conclusion,5-fluoro -2 -methylpy rimidin -4 -amine (CAS No. 1416372 -67 -2) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique structural features make it an attractive scaffold for drug development, while recent advancements in synthetic chemistry and computational biology continue to expand its applications. As research progresses,5-fluoro -2-methylpy rimidin -4-am ine is poised to play a crucial role in addressing unmet medical needs through innovative therapeutic strategies.